N-1,9-dioxaspiro[5.5]undec-4-yl-5-methyl-4-phenylthiophene-3-carboxamide

• IUPAC Name: N-(1,9-dioxaspiro[5.5]undecan-4-yl)-5-methyl-4-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C21H25NO3S/c1-15-19(16-5-3-2-4-6-16)18(14-26-15)20(23)22-17-7-10-25-21(13-17)8-11-24-12-9-21/h2-6,14,17H,7-13H2,1H3,(H,22,23)
• InChI Key: RRGGUXKAXOLQQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CS1)C(=O)NC2CCOC3(C2)CCOCC3)C4=CC=CC=C4
• Molecular Formula: C21H25NO3S
• Molecular Weight: 371.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-1,9-dioxaspiro[5.5]undec-4-yl-5-methyl-4-phenylthiophene-3-carboxamide involves intricate steps that ensure the formation of the spiro and thiophene components. For example, the synthesis of 5-hydroxy-1,7-dioxaspiro[5.5]undec-3-en-2-ones from reactions between 2-lithiated 2-benzenesulfonyltetrahydropyrans and 5-hydroxybutenolides demonstrates a method of forming spiro structures, a key feature in our compound of interest (Baylis et al., 1993).

Molecular Structure Analysis

The molecular structure of compounds within this family, including spirocyclic ethers and lactones, is characterized by medium-sized rings that are synthesized with precise control over stereochemistry. The presence of thiophene and carboxamide groups in the compound suggests a complex molecular architecture that influences its reactivity and interaction with other molecules (Chibale et al., 1993).

Chemical Reactions and Properties

The chemical reactions involving this compound and its analogs often include nucleophilic additions, cyclizations, and rearrangements that lead to the formation of spiro and heterocyclic structures. These reactions are pivotal in elucidating the compound's reactivity and potential for functionalization (Liu et al., 2021).

Physical Properties Analysis

The physical properties of such compounds are largely defined by their molecular structure. Spirocyclic compounds, for instance, exhibit unique physicochemical properties due to their rigid and compact structure. These properties can include melting points, solubility, and crystalline structure, which are crucial for understanding the compound's behavior under different conditions (Yuan et al., 2017).

Future Directions

The study of new and complex organic compounds like this one is an active area of research in chemistry. Future work could involve exploring the synthesis of this compound, studying its chemical reactions, investigating its potential biological activity, and characterizing its physical and chemical properties.